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Compound of Interest

Compound Name: Ikarisoside F

Cat. No.: B1139304

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ikarisoside F, a flavonoid glycoside found in plants of the Epimedium genus, is a subject of
growing interest in phytochemical and pharmacological research. As a member of the 8-
prenylflavonoid family, which includes well-studied compounds like icariin and icaritin,
Ikarisoside F is presumed to share a range of biological activities, including anti-inflammatory,
anti-osteoporotic, and potential anti-cancer properties. These activities are often attributed to
the modulation of key cellular signaling pathways. This document provides a detailed overview
of the proposed chemical synthesis, methods for derivatization and quantitative analysis, and
insights into the relevant biological pathways associated with Ikarisoside F and its analogues.

Chemical Profile
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Property Value Reference

3-[(2S,3R,4R,5R,6S)-4,5-
dihydroxy-6-methyl-3-
[(2S,3R,4S,5R)-3,4,5-

Chemeal Name trihydroxyoxan-2-ylJoxyoxan-2- P
ylJoxy-5,7-dihydroxy-2-(4-
hydroxyphenyl)-8-(3-
methylbut-2-enyl)chromen-4-

one
Molecular Formula C31H36014 PubChem
Molecular Weight 632.61 g/mol PubChem
CAS Number 113558-14-8 [1]

Proposed Chemical Synthesis of Ikarisoside F

While a direct, step-by-step total synthesis of Ikarisoside F is not extensively detailed in the
current literature, a plausible synthetic route can be devised based on the known synthesis of
its aglycone, icaritin, and general methods for flavonoid glycosylation. The key challenge lies in
the regioselective installation of the disaccharide moiety at the 3-hydroxyl group of icaritin.

Synthesis of the Aglycone (Icaritin)

The synthesis of icaritin, the core flavonoid structure of Ikarisoside F, has been reported and
serves as the foundational step.[2] A generalized workflow for icaritin synthesis is presented
below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29620952/
https://www.benchchem.com/product/b1139304?utm_src=pdf-body
https://www.benchchem.com/product/b1139304?utm_src=pdf-body
https://www.benchchem.com/product/b1139304?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30522143/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Icaritin Synthesis Workflow

Aldol Condensation _ Cyclization _ Oxidative Dehydrogenation & Prenylation B
Chalcone Ir Flavanone Ir Icaritin

Proposed Enzymatic Synthesis of Ikarisoside F

Glycosyltransferase

Activated Disaccharide Ikarisoside_F

Icaritin

Derivatization Workflow for GC-MS Analysis

Add BSTFA + TMCS _

Silylation >| Heating (70-80°C) >| GC-MS Injection

Ikarisoside F Sample
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Inhibition of Inflammatory Signaling by Ikarisoside F Analogues
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Modulation of PI3K/AKT Pathway by Ikarisoside F Analogues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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